Cas no 55556-65-5 ((2Z)-1-(1,1-Dimethylethyl)-2-butenedioic Acid 4-Methyl Ester)

• Product Name: (2Z)-1-(1,1-Dimethylethyl)-2-butenedioic Acid 4-Methyl Ester
• CAS No: 55556-65-5
• MF: C₉H₁₄O₄
• MW: 186.21
• MDL: MFCD33019853
• CID: 5062607
• PubChem ID: 13613524
• Update Time: 2025-06-12

(2Z)-1-(1,1-Dimethylethyl)-2-butenedioic Acid 4-Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 1-(1,1-Dimethylethyl) 4-methyl (2Z)-2-butenedioate
• (2Z)-1-(1,1-Dimethylethyl)-2-butenedioic Acid 4-Methyl Ester

• MDL： MFCD33019853
• Inchi： 1S/C9H14O4/c1-9(2,3)13-8(11)6-5-7(10)12-4/h5-6H,1-4H3/b6-5-
• InChI Key： LEKWCGTZPGQABT-WAYWQWQTSA-N
• SMILES： COC(=O)/C=C\C(=O)OC(C)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on (2Z)-1-(1,1-Dimethylethyl)-2-butenedioic Acid 4-Methyl Ester

(2Z)-1-(1,1-Dimethylethyl)-2-butenedioic Acid 4-Methyl Ester and Its Significance in Modern Chemical Biology

The compound with the CAS number 55556-65-5, identified as (2Z)-1-(1,1-Dimethylethyl)-2-butenedioic Acid 4-Methyl Ester, represents a fascinating molecule with potential applications in the realm of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered attention due to its distinctive chemical properties and its potential role in various biochemical pathways.

The molecular structure of (2Z)-1-(1,1-Dimethylethyl)-2-butenedioic Acid 4-Methyl Ester consists of a conjugated diene system linked to a carboxylic acid group and an ester moiety. The presence of the bulky tert-butyl group at the 1-position introduces steric hindrance, which can influence the compound's reactivity and interactions with biological targets. This feature makes it an intriguing candidate for studying enzyme-substrate interactions and for designing molecules with specific binding affinities.

In recent years, there has been a growing interest in understanding the role of conjugated dienes in biological systems. These compounds are known to exhibit photochemical properties that can be exploited in photodynamic therapy and other light-based medical treatments. The specific configuration of the double bond in (2Z)-1-(1,1-Dimethylethyl)-2-butenedioic Acid 4-Methyl Ester may contribute to its ability to absorb light at specific wavelengths, making it a potential candidate for such applications.

Moreover, the ester group at the 4-position provides a site for further functionalization, allowing chemists to modify the molecule and tailor its properties for specific biological assays. This flexibility has made it a valuable tool in drug discovery efforts, where the ability to fine-tune molecular structure is crucial for achieving desired pharmacological effects.

Recent studies have highlighted the importance of carboxylic acid derivatives in modulating biological pathways. The carboxylic acid group in (2Z)-1-(1,1-Dimethylethyl)-2-butenedioic Acid 4-Methyl Ester can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity. This property has been leveraged in the development of inhibitors for various enzymes and receptors involved in metabolic disorders and inflammatory diseases.

The tert-butyl group at the 1-position of the molecule not only influences its steric properties but also contributes to its stability under various conditions. This stability is particularly important in pharmaceutical applications, where compounds need to maintain their integrity over time. Additionally, the presence of this group can prevent unwanted side reactions, making it a valuable feature for designing molecules with high selectivity.

In conclusion, (2Z)-1-(1,1-Dimethylethyl)-2-butenedioic Acid 4-Methyl Ester (CAS no. 55556-65-5) is a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features, including the conjugated diene system, carboxylic acid group, ester moiety, and tert-butyl substituent, make it an attractive candidate for studying enzyme mechanisms, designing photoactive molecules, and developing new therapeutic agents. As research continues to uncover new applications for this compound, its importance in advancing our understanding of biological processes is likely to grow.